Cas no 96325-10-9 (2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid
• CAS No: 96325-10-9
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 2449260
• PubChem ID: 66888872
• Update Time: 2025-05-21

2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N-Cbz-isoindoline-1-carboxylic acid
• 2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid
• SCHEMBL1050656
• 2-[(benzyloxy)carbonyl]-2,3-dihydro-1H-isoindole-1-carboxylic acid
• EN300-12615189
• N-Cbz-isoindoline-1-carboxylicacid
• 2-phenylmethoxycarbonyl-1,3-dihydroisoindole-1-carboxylic acid
• 96325-10-9
• A50407
• 2-((Benzyloxy)carbonyl)isoindoline-1-carboxylic acid
• 2-[(benzyloxy)carbonyl]-1,3-dihydroisoindole-1-carboxylic acid
• CS-0458401

• Inchi： 1S/C17H15NO4/c19-16(20)15-14-9-5-4-8-13(14)10-18(15)17(21)22-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,20)
• InChI Key： BUSRGPYWHCLTQF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=CC=CC=2C1C(=O)O)=O

Computed Properties

• Exact Mass: 297.10010796Da
• Monoisotopic Mass: 297.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid

Comprehensive Overview of 2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid (CAS No. 96325-10-9)

2-(benzyloxy)carbonyl-2,3-dihydro-1H-isoindole-1-carboxylic acid (CAS No. 96325-10-9) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and material science. Its unique molecular structure, featuring a benzyloxycarbonyl (Cbz) protecting group and an isoindole core, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and bioconjugation applications.

The compound’s CAS number 96325-10-9 ensures precise identification in chemical databases, while its systematic name highlights its functional groups. The Cbz group is particularly significant in peptide synthesis, as it protects amines during reactions, a topic frequently searched by chemists exploring solid-phase peptide synthesis (SPPS). Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such intermediates to reduce waste and improve yields.

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From a synthetic perspective, the compound’s carboxylic acid moiety allows for further derivatization, making it a hotspot for click chemistry and cross-coupling reactions. These methods are pivotal in creating targeted therapeutics, a trending topic in precision medicine. Its stability under mild conditions also makes it suitable for high-throughput screening (HTS), a technique widely discussed in pharma forums.

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In summary, 96325-10-9 bridges traditional organic chemistry and modern biotechnology, addressing key challenges in drug development. Its relevance to proteomics and chemical biology ensures sustained interest, while SEO-optimized terms like "Cbz-isoindole synthesis" and "CAS 96325-10-9 suppliers" highlight its commercial and academic value.